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Compound of Interest

Compound Name: Nickel-58

Cat. No.: B083857

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear binding energy of the
stable isotope Nickel-58 (°8Ni). The document details the quantitative data associated with
58N, outlines the experimental protocols for its measurement, and discusses the theoretical
framework underpinning its stability.

Quantitative Data Summary

The following table summarizes the key quantitative data for the >8Ni isotope and its constituent
particles. These values are essential for understanding and calculating the nuclear binding
energy.
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Parameter Symbol Value Unit
Atomic Mass of >Ni m(>8Ni) 57.9353429 u
Mass of Proton Mp 1.007276 u
Mass of Neutron Mn 1.008665 u

Atomic Number of

Z 28 -
Nickel
Neutron Number of
N 30 -
58Ni
Mass Defect of >8Ni Am 0.543706 u
Nuclear Binding
) BE 506.459 MeV
Energy of >8Ni
Binding Ener er
g P BE/A 8.732 MeV

Nucleon

Theoretical Framework

The stability of an atomic nucleus is determined by its nuclear binding energy, a consequence
of the strong nuclear force overcoming the electrostatic repulsion between protons. The
concept is rooted in the principle of mass-energy equivalence (E=mc?).

Mass Defect and Binding Energy

The mass of a stable nucleus is always less than the sum of the individual masses of its
constituent protons and neutrons. This difference in mass is known as the mass defect (Am).
The energy equivalent of this mass defect is the nuclear binding energy (BE), which represents
the energy released during the formation of the nucleus. It is also the minimum energy required
to disassemble the nucleus into its constituent nucleons.

The relationship is given by:
BE = Am * c?

where c is the speed of light.
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The calculation of the mass defect for >2Ni is as follows:

Am = (Z* mp) + (N * mn) ] - m(®8Ni) Am = [ (28 * 1.007276 u) + (30 * 1.008665 u) | -
57.9353429 u Am = [ 28.203728 u + 30.25995 u ] - 57.9353429 u Am = 58.463678 u -
57.9353429 u Am = 0.5283351 u

Note: The slight discrepancy between this calculated value and the tabulated value can be
attributed to the use of slightly different accepted masses for the proton and neutron in various
sources.

To convert the mass defect to binding energy in Mega-electron Volts (MeV), the conversion
factor 1 u = 931.5 MeV/c? is used.

BE = 0.543706 u * 931.5 MeV/u = 506.459 MeV

The binding energy per nucleon (BE/A) is a measure of the average stability of the nucleus. For
>8Ni, with a mass number (A) of 58:

BE/A = 506.459 MeV / 58 = 8.732 MeV

This value places >2Ni among the more stable isotopes, though Nickel-62 has the highest
binding energy per nucleon of any known nuclide.[1]

The Semi-Empirical Mass Formula (SEMF)

The Semi-Empirical Mass Formula, based on the liquid-drop model of the nucleus, provides a
theoretical approximation of the binding energy.[2][3][4] It considers several factors that
contribute to the overall binding energy:

BE = avA - asA%8 - a_(Z(Z-1))/ALR - aa((A-22)3)/IA £ d(A,Z)
Where:

¢ avA (Volume Term): Represents the binding energy due to the strong nuclear force,
proportional to the number of nucleons.[5]

e asA?/ (Surface Term): A correction for the reduced binding of nucleons at the surface of the
nucleus.[5]
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e a.(Z(Z-1))/AYR (Coulomb Term): Accounts for the electrostatic repulsion between protons,
which reduces the binding energy.[5]

e aa((A-22)?)/A (Asymmetry Term): A quantum mechanical effect that favors an equal number
of protons and neutrons.[5]

e O(A,Z) (Pairing Term): Accounts for the increased stability of nuclei with even numbers of
protons and/or neutrons.

The coefficients (av, as, a., aa, and the form of d) are determined empirically by fitting to
experimental data across a range of nuclides.

Experimental Protocols

The precise determination of nuclear binding energy relies on the accurate measurement of
atomic masses. High-precision mass spectrometry is the primary experimental technique
employed for this purpose.

Mass Spectrometry for Atomic Mass Determination

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. By creating ions
of >8Ni and precisely measuring their m/z, the atomic mass can be determined with high
accuracy.

Key Techniques:

e Penning Trap Mass Spectrometry (PTMS): This technique confines ions in a strong, uniform
magnetic field and a weak quadrupolar electric field. The cyclotron frequency of the trapped
ions is inversely proportional to their mass-to-charge ratio and can be measured with
extremely high precision.

o Multi-Reflection Time-of-Flight Mass Spectrometry (MR-TOF-MS): In this method, ions are
reflected multiple times between electrostatic mirrors, significantly extending their flight path
and allowing for very precise time-of-flight measurements, which are directly related to the
mass-to-charge ratio.

Generalized Experimental Workflow:
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o Sample Preparation and lonization: A sample containing Nickel is introduced into the mass
spectrometer. For 58Ni, which is a stable isotope, this can be a high-purity metallic foil or a
nickel compound. The sample is then ionized, typically through electron impact or laser
ablation, to create Ni* ions.

e lon Trapping and Manipulation: The generated ions are guided into the Penning trap or the
MR-TOF analyzer. In a Penning trap, the ions are captured and their motion is cooled and
centered.

¢ Mass Measurement:

o In PTMS: The cyclotron frequency of the trapped >8Ni* ions is measured by applying a
radiofrequency field and detecting the resonance. This frequency is then compared to that
of a reference ion with a well-known mass to determine the precise mass of the >8Ni ion.

o In MR-TOF-MS: The ions are injected into the analyzer and undergo a large number of
reflections. The total time of flight is measured, and by comparing it to the time of flight of a
known reference ion, the mass of the >8Ni ion is determined.

» Data Analysis: The raw frequency or time-of-flight data is processed to calculate the mass of
the 58Ni ion. This involves accounting for various systematic effects and performing statistical
analysis to determine the final mass value and its uncertainty. The mass of the electron is
then subtracted to obtain the atomic mass of the neutral >®Ni atom.

Electron Scattering for Nuclear Charge Distribution

Principle: While not a direct measurement of binding energy, electron scattering experiments
provide crucial information about the charge distribution within the nucleus. This data is used to
validate the parameters of the Coulomb term in the semi-empirical mass formula.

Methodology:
e A high-energy beam of electrons is directed at a thin target of >2Ni.

o The scattered electrons are detected at various angles.
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e The differential cross-section of the scattering is measured as a function of the scattering
angle and electron energy.

o Deviations from the scattering pattern expected for a point-like nucleus provide information
about the spatial distribution of charge (protons) within the >8Ni nucleus.[6]

e This charge distribution is then used to refine the understanding of the Coulomb repulsion
within the nucleus, a key component of the total binding energy.[7]
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Caption: Calculation of >8Ni nuclear binding energy from mass defect.
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Caption: Experimental workflow for determining nuclear binding energy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Nuclear Binding Energy of the >8Ni Isotope: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083857#nuclear-binding-energy-of-58ni-isotope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b083857?utm_src=pdf-custom-synthesis
https://data.neonscience.org/api/v0/documents/UofWyomingSIF_CNiso_20211124
https://en.wikipedia.org/wiki/Semi-empirical_mass_formula
https://fiveable.me/nuclear-physics/unit-3/liquid-drop-model-semi-empirical-mass-formula/study-guide/gh6cbteOsTvLnHLB
https://personalpages.manchester.ac.uk/staff/Sean.Freeman/pc3121/semi-empirical.pdf
https://www.hep.ph.ic.ac.uk/~dauncey/will/lecture19.pdf
http://hyperphysics.phy-astr.gsu.edu/hbase/Nuclear/elescat.html
https://physics.gu.se/~f3aamp/nucl.pdf
https://www.benchchem.com/product/b083857#nuclear-binding-energy-of-58ni-isotope
https://www.benchchem.com/product/b083857#nuclear-binding-energy-of-58ni-isotope
https://www.benchchem.com/product/b083857#nuclear-binding-energy-of-58ni-isotope
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083857?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

